
An In-Depth Technical Guide to
Pentyltriethoxysilane: Structure, Properties, and

Applications

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Pentyltriethoxysilane

CAS No.: 2761-24-2

Cat. No.: B1219003

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentyltriethoxysilane (PTES) is an organosilane compound with the chemical formula

C₁₁H₂₆O₃Si. It consists of a pentyl group and three ethoxy groups attached to a central silicon

atom. This structure allows it to act as a versatile coupling agent and surface modifier, capable

of bridging organic and inorganic materials. Its ability to form stable siloxane bonds (Si-O-Si)

upon hydrolysis and condensation makes it a valuable tool in materials science, with emerging

applications in the biomedical field, particularly in the functionalization of nanoparticles for drug

delivery systems. This technical guide provides a comprehensive overview of the chemical

structure, properties, experimental protocols, and potential biomedical applications of

pentyltriethoxysilane.
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Pentyltriethoxysilane is unequivocally identified by its molecular structure and various

chemical identifiers.

Molecular Structure:

Caption: Chemical structure of pentyltriethoxysilane.

Identifier Value

IUPAC Name triethoxy(pentyl)silane[1]

CAS Number 2761-24-2[1][2]

Molecular Formula C₁₁H₂₆O₃Si[1][2]

Molecular Weight 234.41 g/mol [1][2]

Canonical SMILES CCCCC--INVALID-LINK--(OCC)OCC[1]

InChI
InChI=1S/C11H26O3Si/c1-5-9-10-11-15(12-6-

2,13-7-3)14-8-4/h5-11H2,1-4H3[1]

InChIKey FHVAUDREWWXPRW-UHFFFAOYSA-N[1]

Synonyms
Amyltriethoxysilane, n-Pentyltriethoxysilane,

Triethoxypentylsilane[1]

Physicochemical Properties
The physical and chemical properties of pentyltriethoxysilane are summarized in the table

below. These properties are crucial for its handling, storage, and application in various

experimental settings.
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Property Value Source

Appearance
Colorless to almost colorless

clear liquid
[3][4]

Boiling Point 205 °C [3][4]

95-96 °C at 1.3 Torr [2]

95 °C at 10 mm Hg [5]

Density 0.884 g/cm³ [3]

0.895 g/cm³ [2]

0.885 g/mL at 20 °C [5]

Flash Point 83 °C [3][4]

Refractive Index (n20/D) 1.41 [4]

Hydrolytic Sensitivity
Reacts slowly with

moisture/water

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of

pentyltriethoxysilane.

¹H NMR (Proton Nuclear Magnetic Resonance) Spectroscopy
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Chemical Shift
(ppm)

Multiplicity Integration Assignment

~3.8 Quartet 6H -O-CH₂-CH₃

~1.2 Triplet 9H -O-CH₂-CH₃

~1.3-1.4 Multiplet 6H
Si-CH₂-CH₂-CH₂-CH₂-

CH₃

~0.9 Triplet 3H Si-(CH₂)₄-CH₃

~0.6 Triplet 2H Si-CH₂-(CH₂)₄-CH₃

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance) Spectroscopy

Chemical Shift (ppm) Assignment

~58.4 -O-CH₂-CH₃

~33.8 Si-CH₂-CH₂-CH₂-CH₂-CH₃

~22.6 Si-CH₂-CH₂-CH₂-CH₂-CH₃

~22.4 Si-CH₂-CH₂-CH₂-CH₂-CH₃

~18.3 -O-CH₂-CH₃

~14.1 Si-(CH₂)₄-CH₃

~11.2 Si-CH₂-(CH₂)₄-CH₃

FT-IR (Fourier-Transform Infrared) Spectroscopy

Wavenumber (cm⁻¹) Assignment

2975, 2927, 2886 C-H stretching (alkyl)

1444, 1391 C-H bending (alkyl)

1167, 1104, 1078 Si-O-C stretching

958, 781 Si-O stretching

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219003?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mass Spectrometry (MS)

The mass spectrum of pentyltriethoxysilane shows a characteristic fragmentation pattern.

The molecular ion peak (M⁺) is expected at m/z = 234. Key fragments arise from the loss of

ethoxy and pentyl groups.

m/z Assignment

234 [M]⁺

189 [M - OCH₂CH₃]⁺

163 [M - C₅H₁₁]⁺

133 [Si(OCH₂CH₃)₃]⁺

119 [Si(OCH₂CH₃)₂(OH)]⁺

91 [Si(OCH₂CH₃)(OH)₂]⁺

Experimental Protocols
1. Synthesis of Pentyltriethoxysilane

A common method for the synthesis of alkyltrialkoxysilanes is the reaction of a Grignard

reagent with a tetraalkoxysilane.

Reaction: CH₃(CH₂)₄MgBr + Si(OCH₂CH₃)₄ → CH₃(CH₂)₄Si(OCH₂CH₃)₃ + MgBr(OCH₂CH₃)

Materials:

1-Bromopentane

Magnesium turnings

Tetraethyl orthosilicate (TEOS)

Anhydrous diethyl ether or THF

Iodine crystal (for initiation)
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Saturated ammonium chloride solution

Anhydrous magnesium sulfate

Procedure:

Prepare the Grignard reagent: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and magnetic stirrer, add magnesium turnings and a crystal of

iodine under a nitrogen atmosphere.

Add a solution of 1-bromopentane in anhydrous diethyl ether dropwise to the magnesium

turnings. The reaction should initiate, as indicated by a color change and gentle refluxing.

If the reaction does not start, gentle heating may be required.

After the addition is complete, reflux the mixture for 1-2 hours to ensure complete

formation of the Grignard reagent.

Cool the Grignard reagent solution in an ice bath.

Add a solution of tetraethyl orthosilicate in anhydrous diethyl ether dropwise to the cooled

Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 12-16 hours.

Quench the reaction by slowly adding a saturated aqueous solution of ammonium

chloride.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the

solvent under reduced pressure.

Purify the crude product by fractional distillation under vacuum to obtain pure

pentyltriethoxysilane.

2. Surface Modification of Silica Nanoparticles
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Pentyltriethoxysilane is used to render the surface of silica nanoparticles hydrophobic. This is

achieved through the hydrolysis of the ethoxy groups and subsequent condensation with the

silanol groups on the silica surface.

Materials:

Silica nanoparticles

Pentyltriethoxysilane (PTES)

Ethanol (or other suitable solvent like toluene)

Ammonium hydroxide (as a catalyst for hydrolysis)

Deionized water

Procedure:

Disperse the silica nanoparticles in ethanol using sonication to create a uniform

suspension.

In a separate container, prepare a solution of pentyltriethoxysilane in ethanol.

Add a mixture of deionized water and ammonium hydroxide to the silica nanoparticle

suspension to initiate the hydrolysis of the surface silanol groups and the added silane.

Add the pentyltriethoxysilane solution to the nanoparticle suspension dropwise while

stirring vigorously.

Allow the reaction to proceed at room temperature for 12-24 hours with continuous stirring.

Collect the functionalized nanoparticles by centrifugation.

Wash the nanoparticles several times with ethanol to remove unreacted

pentyltriethoxysilane and byproducts. This is typically done by repeated cycles of

centrifugation and redispersion.

Dry the surface-modified silica nanoparticles in a vacuum oven.
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Hydrolysis and Condensation Pathway
The functionalization of surfaces with pentyltriethoxysilane relies on a two-step hydrolysis

and condensation mechanism.

Hydrolysis

Surface

Condensation
Pentyltriethoxysilane

(R-Si(OEt)3) Hydrolyzed Pentyltriethoxysilane
(R-Si(OH)3)

+ 3 H2O
- 3 EtOH

Modified Silica Surface
(Surface-Si-O-Si-R)

Condensation

Silica Surface
with Silanol Groups

(Surface-Si-OH)

Click to download full resolution via product page

Caption: Hydrolysis and condensation of pentyltriethoxysilane on a silica surface.

Applications in Drug Development
The ability of pentyltriethoxysilane to modify surfaces makes it a candidate for applications in

drug delivery systems. By functionalizing nanoparticles, such as mesoporous silica

nanoparticles (MSNs), with PTES, their surface properties can be tailored for specific

therapeutic purposes.

1. Hydrophobization for Controlled Release:

The pentyl groups introduced onto the surface of nanoparticles create a hydrophobic layer. This

can be utilized to:

Encapsulate hydrophobic drugs: The hydrophobic surface can improve the loading capacity

and stability of poorly water-soluble drugs within the nanoparticle carrier.
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Control drug release: The hydrophobic barrier can slow down the diffusion of encapsulated

drugs, leading to a more sustained and controlled release profile.

2. Functionalization of Nanocarriers:

The modification of nanoparticle surfaces with pentyltriethoxysilane can influence their

interaction with biological systems. While the pentyl group itself is non-polar, the underlying

silica core and the potential for further functionalization of the silane layer allow for the creation

of complex nanocarriers.

Experimental Workflow for Nanoparticle-Based Drug Delivery:

Nanoparticle Synthesis & Modification

Drug Loading

Drug Delivery & Release

1. Synthesis of
Silica Nanoparticles

2. Surface Modification
with Pentyltriethoxysilane

3. Loading of
Hydrophobic Drug

4. Administration and
Targeting to Disease Site

5. Controlled Release
of Drug

Click to download full resolution via product page
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Caption: Workflow for developing a drug delivery system using PTES-modified nanoparticles.

Safety and Handling
Pentyltriethoxysilane is classified as a skin and eye irritant.[1] It may also cause respiratory

irritation.[1] Therefore, appropriate personal protective equipment, including gloves, safety

glasses, and a lab coat, should be worn when handling this chemical. All work should be

conducted in a well-ventilated fume hood. It is sensitive to moisture and should be stored under

an inert atmosphere.

Conclusion
Pentyltriethoxysilane is a versatile organosilane with well-defined chemical and physical

properties. Its ability to undergo hydrolysis and condensation makes it a valuable tool for

surface modification, particularly for imparting hydrophobicity to inorganic materials like silica

nanoparticles. While its direct application in drug development is an emerging area, the

principles of surface functionalization suggest its potential in creating novel drug delivery

systems with controlled release characteristics. Further research into the biocompatibility and in

vivo behavior of pentyltriethoxysilane-modified materials is necessary to fully realize its

potential in the biomedical field. This guide provides a foundational understanding for

researchers and scientists looking to explore the applications of this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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